Cas no 2034523-16-3 (1,5-dimethyl-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1H-pyrazole-3-carboxamide)

• Product Name: 1,5-dimethyl-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1H-pyrazole-3-carboxamide
• CAS No: 2034523-16-3
• MF: C₁₆H₁₈N₆O
• MW: 310.35372209549
• CID: 5944463
• PubChem ID: 121022546
• Update Time: 2025-05-25

1,5-dimethyl-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1H-pyrazole-3-carboxamide
• CCG-358743
• 1,5-dimethyl-N-((6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-1H-pyrazole-3-carboxamide
• 2034523-16-3
• 1,5-dimethyl-N-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]pyrazole-3-carboxamide
• 1,5-dimethyl-N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1H-pyrazole-3-carboxamide
• F6560-8316
• AKOS026704431

• Inchi： 1S/C16H18N6O/c1-11-6-15(20-22(11)3)16(23)18-8-12-4-5-14(17-7-12)13-9-19-21(2)10-13/h4-7,9-10H,8H2,1-3H3,(H,18,23)
• InChI Key： XNEXOYCCEWXSMI-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)N(C)N=1)NCC1=CN=C(C=C1)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 310.15420922g/mol
• Monoisotopic Mass: 310.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.6Ų

Additional information on 1,5-dimethyl-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1H-pyrazole-3-carboxamide

Introduction to 1,5-Dimethyl-N-{6-(1-Methyl-1H-Pyrazol-4-Yl)Pyridin-3-Ylmethyl}-1H-Pyrazole-3-Carboxamide (CAS No. 2034523-16-3)

1,5-Dimethyl-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1H-pyrazole-3-carboxamide (CAS No. 2034523-16-3) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyrazole derivatives, which have gained significant attention in the fields of medicinal chemistry and pharmacology due to their diverse biological activities. The molecule incorporates a pyridine ring, a pyrazole moiety, and a carboxamide group, making it a versatile scaffold for potential drug development.

The pyrazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms. Pyrazoles are known for their stability and ability to form hydrogen bonds, which are crucial for drug-target interactions. The methyl groups attached to the pyrazole ring further enhance the compound's lipophilicity, potentially improving its bioavailability. The pyridine ring, on the other hand, introduces electron-withdrawing effects that can modulate the electronic properties of the molecule, influencing its reactivity and binding affinity.

Recent studies have highlighted the potential of pyrazole derivatives in targeting various disease states, including cancer, inflammation, and infectious diseases. For instance, researchers have explored the anti-proliferative effects of similar compounds against cancer cell lines, demonstrating their ability to inhibit key enzymes or pathways involved in tumor growth. The carboxamide group in this compound is particularly interesting as it can act as a hydrogen bond donor, enhancing its ability to interact with biological targets such as proteins or nucleic acids.

The synthesis of 1,5-dimethyl-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1H-pyrazole-3-carboxamide involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. The precise control of reaction conditions is essential to ensure high yields and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are commonly used for characterization.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as neurodegenerative diseases or autoimmune disorders. Furthermore, the longevity of action and selectivity of this compound are currently under investigation to evaluate its suitability for clinical trials.

From an environmental perspective, understanding the degradation pathways and toxicological profile of this compound is crucial for its safe handling and disposal. Researchers are exploring biodegradation mechanisms under various environmental conditions to assess its impact on ecosystems.

In conclusion, 1,5-dimethyl-N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-y lmethyl}-1H-pyrazole -3-carboxamide (CAS No. 2034523 - 16 - 3) represents a cutting-edge molecule with significant potential in drug discovery. Its unique structure and biological properties make it a valuable tool for advancing medical research and developing innovative therapies.